Cas no 2503155-39-1 (rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride)

Technical Introduction: rac-Methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride is a chiral pyrrolidine derivative with a cyclohexyl substituent at the 4-position and a methyl ester group at the 3-position. The compound’s stereochemistry, defined by the (3R,4R) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The cyclohexyl group contributes to lipophilicity, potentially influencing binding affinity in bioactive applications. This compound is particularly useful in the development of peptidomimetics, enzyme inhibitors, and other pharmacologically active molecules, offering a versatile scaffold for further functionalization. Its well-defined structure ensures reproducibility in synthetic routes.
rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride structure
2503155-39-1 structure
Product Name:rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride
CAS No:2503155-39-1
MF:C12H22ClNO2
MW:247.76158285141
MDL:MFCD32859985
CID:5670015
PubChem ID:155822502
Update Time:2025-10-29

rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2503155-39-1
    • Methyl (3S,4S)-4-cyclohexylpyrrolidine-3-carboxylate;hydrochloride
    • EN300-27149960
    • rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride
    • MDL: MFCD32859985
    • Inchi: 1S/C12H21NO2.ClH/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9;/h9-11,13H,2-8H2,1H3;1H/t10-,11+;/m0./s1
    • InChI Key: OYAZFMSMUSGEAD-VZXYPILPSA-N
    • SMILES: Cl.O(C)C([C@@H]1CNC[C@H]1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 247.1339066g/mol
  • Monoisotopic Mass: 247.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride Pricemore >>

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Additional information on rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride

rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 2503155-39-1, known as rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The term rac-methyl indicates the presence of a methyl group in the racemic form, while (3R,4R) specifies the stereochemistry of the molecule. The cyclohexyl group adds to the complexity and functionality of the structure, making it a versatile compound for various chemical reactions.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its chiral centers (pyrrolidine ring) play a crucial role in determining its pharmacokinetic properties. Researchers have explored its potential as a precursor for developing novel therapeutic agents, particularly in the areas of central nervous system disorders and inflammation. The hydrochloride salt form of this compound is often preferred due to its enhanced solubility and stability under physiological conditions.

The synthesis of rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride involves a series of intricate organic reactions, including nucleophilic substitutions and stereoselective reductions. These methods ensure the preservation of stereochemistry, which is critical for maintaining the compound's biological activity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound has shown promise in drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for targeted drug delivery. Additionally, its compatibility with various pharmaceutical excipients enhances its suitability for formulation development. Recent advancements in nanotechnology have further expanded its potential by enabling the creation of nano-sized drug carriers that improve bioavailability.

The safety profile of rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride has been extensively evaluated in preclinical studies. These studies have demonstrated its low toxicity and favorable pharmacokinetic properties, making it a safe candidate for further clinical trials. Regulatory agencies have also recognized its potential, with several research institutions actively pursuing its development as a novel therapeutic agent.

In conclusion, rac-methyl (3R,4R)-4-cyclohexylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2503155-39-1) stands out as a valuable molecule in contemporary chemical research. Its unique structure, coupled with cutting-edge synthetic methodologies and applications in drug development, positions it as a key player in advancing medical science. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the field of pharmacology.

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